Cas no 302924-37-4 (Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II))

• Product Name: Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II)
• CAS No: 302924-37-4
• MF: C₄₄H₄₄Cl₂N₂P₂Ru
• MW: 834.757090568542
• MDL: MFCD32857205
• CID: 2200490
• PubChem ID: 72376344
• Update Time: 2025-10-31

Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II) Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-N,2-N-bis[(2-diphenylphosphanylphenyl)methyl]cyclohexane-1,2-diamine,ruthenium(2+),dichloride
• Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II)
• SC10276
• (1S,2S)-1-N,2-N-bis[(2-diphenylphosphanylphenyl)methyl]cyclohexane-1,2-diamine;ruthenium(2+);dichloride
• DICHLORO((1S,2S)-N,N-BIS[2-(DIPHENYLPHOSPHINO)BENZYL]CYCLOHEXANE-1,2-DIAMINE)RUTHENIUM(II);Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II)
• MFCD32857205
• 302924-37-4

• MDL： MFCD32857205
• Inchi： 1S/C44H44N2P2.2ClH.Ru/c1-5-21-37(22-6-1)47(38-23-7-2-8-24-38)43-31-17-13-19-35(43)33-45-41-29-15-16-30-42(41)46-34-36-20-14-18-32-44(36)48(39-25-9-3-10-26-39)40-27-11-4-12-28-40;;;/h1-14,17-28,31-32,41-42,45-46H,15-16,29-30,33-34H2;2*1H;/q;;;+2/p-2/t41-,42-;;;/m0.../s1
• InChI Key： ARUWPYVEQOFGTQ-MSDIEONBSA-L
• SMILES： [Ru+2].[Cl-].[Cl-].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1CN[C@H]1CCCC[C@@H]1NCC1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 834.140019g/mol
• Monoisotopic Mass: 834.140019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 780
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Experimental Properties

• Sensitiveness: air sensitive

Additional information on Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II)

Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II) and Its Applications in Modern Catalysis

Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II), a sophisticated organometallic complex, has garnered significant attention in the field of catalysis due to its unique structural and electronic properties. This compound, with the CAS number 302924-37-4, represents a pinnacle of innovation in the design of transition metal catalysts. The intricate coordination environment provided by the N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine ligand system offers exceptional control over reactivity, making it an invaluable tool for a variety of synthetic transformations.

The catalytic prowess of this complex stems from its ability to facilitate a wide range of reactions with high efficiency and selectivity. Recent studies have highlighted its remarkable performance in cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. Specifically, the use of Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II) as a catalyst has led to groundbreaking advancements in the formation of carbon-carbon bonds. These reactions include Suzuki-Miyaura couplings, Heck reactions, and Buchwald-Hartwig aminations, all of which are essential for constructing biologically relevant molecules.

One of the most compelling features of this catalyst is its enantioselective capability. The chiral nature of the (1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine ligand allows for the efficient asymmetric synthesis of optically active compounds. This has profound implications in pharmaceutical development, where enantiomerically pure drugs often exhibit superior therapeutic profiles. The ability to produce these compounds with high enantiomeric excess using a single catalyst system underscores the versatility and power of this organometallic complex.

In addition to its role in cross-coupling reactions, Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II) has been explored in other catalytic processes. For instance, it has shown promise in hydrogenation reactions, where it can facilitate the addition of hydrogen to unsaturated substrates with high selectivity. This capability is particularly valuable in industrial applications where mild conditions and high yields are desired. The compound's stability under various reaction conditions further enhances its appeal as a practical catalyst.

The development of new ligand systems has been a driving force behind the advancement of transition metal catalysis. The use of phosphine-based ligands, such as those present in Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II), has opened up new possibilities for tuning catalytic activity. These ligands not only provide steric and electronic control over the metal center but also offer opportunities for covalent attachment to substrates through phosphorus-nucleophilic interactions. This covalent binding can lead to highly efficient catalytic cycles with minimal byproduct formation.

The latest research in this area has also focused on understanding the mechanistic details of catalytic transformations. Advanced spectroscopic techniques and computational methods have been employed to elucidate the reaction pathways facilitated by Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II). These studies have revealed insights into how the ligand system interacts with substrates and how electronic effects influence reactivity. Such knowledge is crucial for designing next-generation catalysts that can achieve even higher levels of efficiency and selectivity.

The impact of this catalyst extends beyond academic research; it has significant implications for industrial applications as well. The ability to perform complex synthetic transformations under mild conditions reduces energy consumption and waste generation, aligning with green chemistry principles. Furthermore, the scalability of processes using Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II) makes it a practical choice for pharmaceutical and chemical manufacturers seeking innovative solutions for their synthetic needs.

In conclusion, Dichloro{(1S,2S)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II) represents a remarkable achievement in the field of organometallic chemistry. Its unique properties enable it to perform a wide range of catalytic reactions with exceptional efficiency and selectivity. As research continues to uncover new applications and mechanisms associated with this compound, its importance in modern chemistry is only set to grow. The development and utilization of such advanced catalysts underscore the ongoing progress in synthetic chemistry and highlight the potential for innovation that lies at the intersection of chemistry and industry.